N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C13H12FNO2/c1-10(16)15(9-13-3-2-8-17-13)12-6-4-11(14)5-7-12/h2-8H,9H2,1H3
• InChI Key: AAOPUALTMVKQHU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CC1=CC=CO1)C2=CC=C(C=C2)F
• Molecular Formula: C13H12FNO2
• Molecular Weight: 233.24 g/mol

Description

N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It belongs to the class of acetamide derivatives and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide is not fully understood. However, it has been suggested that it may act through the modulation of various neurotransmitters, including serotonin, dopamine, and norepinephrine. It may also act through the inhibition of inflammatory mediators and the modulation of ion channels.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-alpha and IL-6. It has also been found to increase the levels of anti-inflammatory cytokines, such as IL-10. In addition, it has been shown to modulate the activity of ion channels, such as the voltage-gated sodium channels, which are involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize, and it has been found to exhibit potent therapeutic properties. However, there are also some limitations to its use in lab experiments. For example, its mechanism of action is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide. One area of research could focus on its potential use in the treatment of neuropathic pain and other neurological disorders. Another area of research could focus on its mechanism of action and the development of more potent and selective analogs. Additionally, future research could investigate the potential use of N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide in combination with other drugs for the treatment of various diseases.

Synthesis Methods

N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide can be synthesized through various methods. One of the commonly used methods involves the reaction of 4-fluoroaniline and furfural in the presence of acetic anhydride and glacial acetic acid. The reaction mixture is then refluxed for several hours, and the resulting product is purified through recrystallization.

Scientific Research Applications

N-(4-fluorophenyl)-N-(furan-2-ylmethyl)acetamide has shown potential therapeutic properties in various scientific research studies. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant activities. It has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.